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Compound of Interest

Compound Name: AnnH31

Cat. No.: B1666043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AnnH31 is a potent and selective inhibitor of the dual-specificity tyrosine-phosphorylation-

regulated kinase 1A (DYRK1A), with a reported IC50 value of 81 nM.[1] It also exhibits

inhibitory activity against monoamine oxidase A (MAO-A) with an IC50 of 3.2 μM.[1] This small

molecule is a valuable tool for investigating the cellular functions of DYRK1A, a kinase

implicated in various physiological and pathological processes, including neurodevelopment,

cell proliferation, and the pathogenesis of neurodegenerative diseases like Alzheimer's and

Down syndrome. AnnH31's utility as a chemical probe allows for the elucidation of DYRK1A's

role in cellular phosphorylation events.[1]

These application notes provide detailed protocols for the preparation, storage, and use of

AnnH31 stock solutions in various downstream assays.
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Property Value Reference

Target DYRK1A [1]

IC50 (DYRK1A) 81 nM [1]

Secondary Target MAO-A [1]

IC50 (MAO-A) 3.2 µM [1]

Molecular Weight ~251.27 g/mol
Inferred from PubChem CID

57348935

Solubility in DMSO ≥ 50 mg/mL (198.98 mM) [1]

Recommended Storage Conditions
Form

Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years [1]

In Solvent -80°C 1 year [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration AnnH31
Stock Solution in DMSO
This protocol describes the preparation of a 50 mg/mL AnnH31 stock solution in dimethyl

sulfoxide (DMSO).

Materials:

AnnH31 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Procedure:

Equilibrate the AnnH31 powder to room temperature before opening the vial to prevent

condensation.

Weigh the desired amount of AnnH31 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of AnnH31.

Add the appropriate volume of anhydrous DMSO to the AnnH31 powder. In this example,

add 1 mL of DMSO.

Vortex the solution vigorously to dissolve the compound.

If the compound does not fully dissolve, sonication is recommended to aid dissolution.[1]

Once the AnnH31 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for treating cells in culture.

Materials:

High-concentration AnnH31 stock solution (e.g., 50 mg/mL in DMSO)

Appropriate cell culture medium

Sterile microcentrifuge tubes
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Procedure:

Thaw a single aliquot of the high-concentration AnnH31 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment. It is recommended to perform intermediate dilutions

to ensure accuracy.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to minimize solvent-induced cytotoxicity.[2] Prepare a vehicle control

with the same final concentration of DMSO to treat control cells.

For example, to prepare a 10 µM working solution from a 50 mM stock (approximated from

50 mg/mL for a MW of ~251 g/mol ):

Prepare an intermediate dilution by adding 2 µL of the 50 mM stock to 998 µL of culture

medium to get a 100 µM solution.

Add the required volume of this 100 µM solution to your cell culture plates to achieve the

final 10 µM concentration.

Use the prepared working solutions immediately or store them at 4°C for short-term use

(consult stability data if available). For longer-term storage of working solutions, it is

advisable to prepare them fresh.
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Caption: Overview of the DYRK1A signaling pathway and the inhibitory action of AnnH31.
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Workflow for AnnH31 Solution Preparation
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Caption: Step-by-step workflow for preparing AnnH31 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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